(1S)-1-[3-(3H-imidazol-4-yl)propylsulfanyl]-N-[2-(4-iodophenyl)ethyl]methanediamine

• Molecular Formula: C15H21IN4S
• Molecular Weight: 416.3 g/mol
• IUPAC Name: (1S)-1-[3-(1H-imidazol-5-yl)propylsulfanyl]-N'-[2-(4-iodophenyl)ethyl]methanediamine
• InChI: InChI=1S/C15H21IN4S/c16-13-5-3-12(4-6-13)7-8-19-15(17)21-9-1-2-14-10-18-11-20-14/h3-6,10-11,15,19H,1-2,7-9,17H2,(H,18,20)/t15-/m0/s1
• InChI Key: UWFACTDPNOOPFV-HNNXBMFYSA-N
• Isomeric SMILES: C1=CC(=CC=C1CCN[C@H](N)SCCCC2=CN=CN2)I
• Canonical SMILES: C1=CC(=CC=C1CCNC(N)SCCCC2=CN=CN2)I

Description

[125I]iodophenpropit: is a histamine antagonist that selectively binds to the H3 subtype of histamine receptors. Its radiolabelled form, [125I]iodophenpropit, has been extensively used in scientific research to map the distribution of H3 receptors in animal studies .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [125I]iodophenpropit involves the iodination of phenpropit. The process typically includes the following steps:

Iodination: The introduction of iodine into the phenpropit molecule.

Purification: The product is purified using chromatographic techniques to ensure high purity.

Radiolabelling: The compound is then radiolabelled with iodine-125 to produce [125I]iodophenpropit.

Industrial Production Methods: While specific industrial production methods are not widely documented, the synthesis generally follows the same principles as laboratory preparation, with scaling up of the processes and stringent quality control measures to ensure the consistency and safety of the product.

Chemical Reactions Analysis

Types of Reactions:

Reduction: Similarly, reduction reactions can occur, but detailed information on these reactions is limited.

Substitution: The compound can undergo substitution reactions, particularly involving the iodine atom.

Common Reagents and Conditions:

Oxidizing Agents: Common oxidizing agents may include hydrogen peroxide or potassium permanganate.

Reducing Agents: Reducing agents such as sodium borohydride or lithium aluminum hydride may be used.

Substitution Reagents: Halogen exchange reactions can be facilitated using reagents like sodium iodide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions may result in the replacement of the iodine atom with another halogen or functional group .

Scientific Research Applications

Chemistry:

Receptor Mapping: [125I]iodophenpropit is used to map the distribution of H3 receptors in various tissues, particularly in the brain.

Biology:

Neurotransmitter Studies: The compound helps in studying the role of histamine in neurotransmission and its effects on various physiological processes.

Medicine:

Drug Development: It aids in the development of new drugs targeting histamine receptors, potentially leading to treatments for neurological disorders.

Industry:

Pharmaceutical Research: [125I]iodophenpropit is used in pharmaceutical research to understand the pharmacokinetics and pharmacodynamics of histamine receptor antagonists.

Mechanism of Action

Binding to H3 Receptors: [125I]iodophenpropit binds selectively to H3 receptors, inhibiting the action of histamine. This binding is saturable, reversible, and of high affinity .

Molecular Targets and Pathways:

H3 Receptors: The primary target is the H3 receptor, which plays a role in modulating the release of histamine and other neurotransmitters.

G-Proteins: The binding of [125I]iodophenpropit to H3 receptors involves G-proteins, which are crucial for signal transduction.

Comparison with Similar Compounds

Similar Compounds:

Thioperamide: Another H3 receptor antagonist with similar binding properties.

Burimamide: A compound that also targets histamine receptors but with different selectivity.

Uniqueness:

Selectivity: [125I]iodophenpropit is unique in its high selectivity and affinity for H3 receptors, making it a valuable tool in receptor mapping and drug development.